Cas no 13005-36-2 (Potassium Phenylacetate)

• Product Name: Potassium Phenylacetate
• CAS No: 13005-36-2
• MF: C₈H₇KO₂
• MW: 174.238283395767
• MDL: MFCD00065944
• CID: 48969
• PubChem ID: 23675783
• Update Time: 2025-10-30

Potassium Phenylacetate Chemical and Physical Properties

Names and Identifiers

• Potassium 2-phenylacetate
• Potassium Phenylacetate
• benzeneaceticacid,potassiumsalt
• PHENYLACETIC ACID POTASSIUM SALT
• Benzeneacetic acid,potassiuM salt (1:1)
• Potassium phenyl acetate
• NS00078121
• AKOS003052763
• JFOZPCWVLIBFCH-UHFFFAOYSA-M
• potassium;2-phenylacetate
• 13005-36-2
• J-524023
• Benzeneacetic acid, potassium salt
• POTASSIUMPHENYLACETATE
• potassium 2-phenylethanoate
• A806012
• SCHEMBL541980
• DTXSID4065319
• EC 235-845-6
• AS-12387
• AKOS008901395
• EINECS 235-845-6
• FT-0636770
• Benzeneacetic acid, potassium salt (1:1)

• MDL： MFCD00065944
• Inchi： 1S/C8H8O2.K/c9-8(10)6-7-4-2-1-3-5-7;/h1-5H,6H2,(H,9,10);/q;+1/p-1
• InChI Key： JFOZPCWVLIBFCH-UHFFFAOYSA-M
• SMILES： [K+].[O-]C(CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 174.00800
• Monoisotopic Mass: 174.008
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 40.1A^2

Experimental Properties

• Color/Form: Colorless transparent liquid
• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 299.1±19.0 °C at 760 mmHg
• Flash Point: 148.9±18.0 °C
• PSA: 40.13000
• LogP: -0.02100
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Potassium Phenylacetate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Potassium Phenylacetate

Potassium Phenylacetate (CAS No. 13005-36-2): An Overview of Its Properties, Applications, and Recent Research

Potassium Phenylacetate (CAS No. 13005-36-2) is a versatile compound with significant applications in various fields, including pharmaceuticals, organic synthesis, and chemical research. This comprehensive overview aims to provide a detailed understanding of its chemical properties, synthesis methods, and recent advancements in its utilization.

Potassium Phenylacetate is a white crystalline solid with the molecular formula C₈H₇KO₂. It has a molar mass of 164.24 g/mol and is soluble in water and ethanol. The compound is derived from phenylacetic acid and potassium hydroxide through a neutralization reaction. Its stability and reactivity make it an important intermediate in the synthesis of various pharmaceuticals and fine chemicals.

In the pharmaceutical industry, Potassium Phenylacetate has gained attention for its potential therapeutic applications. Recent studies have explored its use as a prodrug for the treatment of urea cycle disorders, where it helps to reduce ammonia levels in the blood by promoting the excretion of nitrogen through urine. This property makes it a valuable candidate for the development of novel treatments for metabolic disorders.

Beyond its therapeutic applications, Potassium Phenylacetate is also utilized in organic synthesis as a building block for the synthesis of more complex molecules. Its reactivity with various functional groups allows chemists to introduce phenylacetyl moieties into target molecules, which can significantly influence their biological activity and physicochemical properties. For instance, recent research has demonstrated the use of Potassium Phenylacetate in the synthesis of novel anti-inflammatory agents and anticancer drugs.

The environmental impact of Potassium Phenylacetate has also been a subject of interest. Studies have shown that it is biodegradable and does not pose significant environmental risks when used in controlled settings. However, proper handling and disposal practices are essential to ensure environmental safety.

In terms of safety, Potassium Phenylacetate is generally considered safe when handled under appropriate conditions. It is important to follow standard laboratory safety protocols to minimize any potential hazards. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn during handling to prevent skin contact and inhalation.

The global market for Potassium Phenylacetate is driven by its diverse applications in pharmaceuticals, fine chemicals, and research. The increasing demand for novel drugs and therapeutic agents has fueled the growth of this market. Key players in the industry are continuously investing in research and development to explore new applications and improve production processes.

Recent advancements in synthetic methods have led to more efficient and cost-effective production of Potassium Phenylacetate. For example, green chemistry approaches have been developed to reduce waste generation and improve the sustainability of its production. These methods not only enhance the economic viability of the compound but also align with global efforts to promote environmentally friendly practices.

In conclusion, Potassium Phenylacetate (CAS No. 13005-36-2) is a multifaceted compound with a wide range of applications in pharmaceuticals, organic synthesis, and chemical research. Its unique properties make it an essential component in the development of new drugs and chemicals. As research continues to advance, the potential uses of Potassium Phenylacetate are likely to expand further, contributing to advancements in healthcare and chemical science.